Cas no 1437316-91-0 (2,\u200b4-\u200bDifluoro-\u200b3-\u200biodoaniline)

• Product Name: 2,\u200b4-\u200bDifluoro-\u200b3-\u200biodoaniline
• CAS No: 1437316-91-0
• MF: C₆H₄F₂IN
• MW: 255.003940582275
• MDL: MFCD28789174
• CID: 3041715
• PubChem ID: 89579265
• Update Time: 2025-05-23

2,\u200b4-\u200bDifluoro-\u200b3-\u200biodoaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-iodoaniline
• SY262739
• C72709
• A925776
• AKOS027357517
• SCHEMBL14964653
• 2,4-Difluoro-3-iodoaniline, 95%
• HE-CHEMICAL 0400806
• GNVJNOOHMIVNAH-UHFFFAOYSA-N
• Z2311004626
• CS-0029695
• EN300-1428774
• MFCD28789174
• DS-12874
• 1437316-91-0
• 2,\u200b4-\u200bDifluoro-\u200b3-\u200biodoaniline

• MDL： MFCD28789174
• Inchi： 1S/C6H4F2IN/c7-3-1-2-4(10)5(8)6(3)9/h1-2H,10H2
• InChI Key： GNVJNOOHMIVNAH-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1F)N)F

Computed Properties

• Exact Mass: 254.93565g/mol
• Monoisotopic Mass: 254.93565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26

2,\u200b4-\u200bDifluoro-\u200b3-\u200biodoaniline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 2,\u200b4-\u200bDifluoro-\u200b3-\u200biodoaniline

Comprehensive Overview of 2,4-Difluoro-3-iodoaniline (CAS No. 1437316-91-0): Properties, Applications, and Industry Insights

2,4-Difluoro-3-iodoaniline (CAS No. 1437316-91-0) is a halogenated aniline derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its fluorine and iodine substituents, exhibits unique electronic properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C₆H₄F₂IN, and precise structural features have garnered attention for applications in drug discovery and material science.

In recent years, the demand for halogenated aromatic compounds like 2,4-Difluoro-3-iodoaniline has surged due to their role in developing targeted therapies and advanced materials. Researchers frequently search for "fluorinated anilines in medicinal chemistry" or "iodo-substituted intermediates for cross-coupling reactions," reflecting the compound's versatility. Its electron-withdrawing properties enhance reactivity in palladium-catalyzed reactions, a hotspot in modern organic synthesis.

The synthesis of 2,4-Difluoro-3-iodoaniline typically involves selective halogenation and protection-deprotection strategies, with yields optimized for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity, a critical factor for end-users in high-value chemical manufacturing. Environmental and regulatory trends also drive interest in "green synthesis of halogenated intermediates," prompting innovations in catalytic methods.

From a commercial perspective, 2,4-Difluoro-3-iodoaniline is often sourced for custom synthesis projects, particularly in API development (Active Pharmaceutical Ingredients). Its compatibility with Suzuki-Miyaura and Buchwald-Hartwig couplings aligns with the growing demand for heterocyclic scaffolds in oncology and CNS drug research. Suppliers emphasize "high-purity fluorinated building blocks" to meet stringent industry standards.

Emerging applications include its use in OLED materials and liquid crystal displays, where its halogen-mediated electronic effects improve device performance. Discussions on platforms like LinkedIn and ResearchGate highlight queries such as "role of difluoro-iodo anilines in optoelectronics," underscoring interdisciplinary interest. Stability studies under varying pH and temperature conditions further expand its utility in specialty chemicals.

In summary, 2,4-Difluoro-3-iodoaniline (CAS No. 1437316-91-0) bridges gaps between academic research and industrial innovation. Its multifaceted applications—from biologically active molecules to functional materials—position it as a compound of enduring scientific and commercial value. Future research may explore its potential in sustainable chemistry and catalysis, addressing global challenges in resource efficiency.